Cas no 67907-59-9 (Benzenemethanamine, N-[(3-chlorophenyl)methylene]-)
67907-59-9 structure
Product Name:Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
CAS No:67907-59-9
MF:C14H12ClN
MW:229.704782485962
CID:393948
PubChem ID:11514148
Update Time:2025-04-19
Benzenemethanamine, N-[(3-chlorophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
- N-benzyl-1-(3-chlorophenyl)methanimine
- DTXSID10467862
- 67907-59-9
-
- Inchi: 1S/C14H12ClN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,11H,10H2/b16-11+
- InChI Key: NODJKHFCKDSWNG-LFIBNONCSA-N
- SMILES: ClC1=CC=CC(=C1)/C=N/CC1C=CC=CC=1
Computed Properties
- Exact Mass: 229.0658271g/mol
- Monoisotopic Mass: 229.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.4Ų
Benzenemethanamine, N-[(3-chlorophenyl)methylene]- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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